Cas no 1146080-45-6 ((1-Quinoxalin-2-yl-piperidin-3-yl)-methanol)

(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol is a heterocyclic compound featuring a quinoxaline core linked to a piperidine ring with a hydroxymethyl substituent. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a potential intermediate for bioactive molecules. The presence of both nitrogen-rich heterocycles enhances its binding affinity to biological targets, making it valuable for drug discovery applications. The hydroxymethyl group offers a reactive site for further functionalization, enabling derivatization for structure-activity relationship studies. Its well-defined synthetic pathway ensures reproducibility, while its stability under standard conditions facilitates handling and storage. This compound is particularly relevant in the development of kinase inhibitors and CNS-targeted therapeutics due to its scaffold's pharmacophoric properties.
(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol structure
1146080-45-6 structure
Product Name:(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol
CAS No:1146080-45-6
MF:C14H17N3O
MW:243.304282903671
CID:2190044
PubChem ID:45786661
Update Time:2025-10-14

(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol
    • (1-quinoxalin-2-ylpiperidin-3-yl)methanol
    • [1-(Quinoxalin-2-yl)piperidin-3-yl]methanol
    • DTXSID30671404
    • 1146080-45-6
    • AB01006240-01
    • (1-Quinoxalin-2-yl-piperidin-3-yl)-Methanol, 98+% C14H17N3O, MW: 243.31
    • AKOS006031304
    • CS-0270437
    • DB-289637
    • (1-quinoxalin-2-yl-3-piperidyl)methanol
    • Z246183186
    • (1-(quinoxalin-2-yl)piperidin-3-yl)methanol
    • MDL: MFCD11915928
    • Inchi: 1S/C14H17N3O/c18-10-11-4-3-7-17(9-11)14-8-15-12-5-1-2-6-13(12)16-14/h1-2,5-6,8,11,18H,3-4,7,9-10H2
    • InChI Key: BRDKBSLQUHRFCQ-UHFFFAOYSA-N
    • SMILES: OCC1CN(C2C=NC3C=CC=CC=3N=2)CCC1

Computed Properties

  • Exact Mass: 243.137162174g/mol
  • Monoisotopic Mass: 243.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • Density: 1.211

(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
089621-500mg
1-Quinoxalin-2-yl-piperidin-3-yl)-methanol
1146080-45-6
500mg
£290.00 2022-03-01
Chemenu
CM142062-1g
(1-(quinoxalin-2-yl)piperidin-3-yl)methanol
1146080-45-6 95%
1g
$696 2023-11-24
Chemenu
CM142062-1g
(1-(quinoxalin-2-yl)piperidin-3-yl)methanol
1146080-45-6 95%
1g
$542 2021-08-05
Ambeed
A153552-1g
(1-Quinoxalin-2-yl-piperidin-3-yl)-methanol
1146080-45-6 95+%
1g
$580.0 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1341107-1g
(1-(Quinoxalin-2-yl)piperidin-3-yl)methanol
1146080-45-6 95+%
1g
¥4779.00 2024-08-09

Additional information on (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol

Recent Advances in the Study of (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol (CAS: 1146080-45-6)

The compound (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol (CAS: 1146080-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoxaline and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research has been the development of efficient synthetic routes for (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis approach that improved yield and purity, facilitating further pharmacological studies. The synthetic strategy involved the condensation of 2-chloroquinoxaline with piperidine derivatives, followed by selective hydroxylation to yield the target compound. This advancement has enabled researchers to produce larger quantities of the compound for in vitro and in vivo studies.

In terms of biological activity, (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol has demonstrated notable inhibitory effects on specific kinases involved in inflammatory pathways. A recent preclinical study highlighted its ability to suppress the activity of JAK3 kinases, which are implicated in autoimmune diseases such as rheumatoid arthritis. The compound exhibited a high binding affinity (IC50 = 12 nM) and selectivity over other JAK isoforms, making it a promising candidate for further development as a targeted therapy.

Another significant finding comes from a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential in oncology. Researchers found that (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol could inhibit the proliferation of certain cancer cell lines by interfering with DNA repair mechanisms. Specifically, the compound was shown to disrupt the interaction between BRCA1 and BARD1 proteins, leading to synthetic lethality in BRCA-deficient tumors. This discovery opens new avenues for the development of precision medicine approaches in cancer treatment.

Pharmacokinetic studies have also been conducted to evaluate the drug-like properties of (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol. Results from animal models indicate favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest rapid hepatic clearance via cytochrome P450-mediated oxidation. Current efforts are focused on structural modifications to improve its metabolic half-life while maintaining its biological activity.

In conclusion, (1-Quinoxalin-2-yl-piperidin-3-yl)-methanol (CAS: 1146080-45-6) represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have positioned it as a valuable tool for drug discovery. Future research directions may include the development of derivatives with enhanced potency and pharmacokinetic properties, as well as exploration of its potential in combination therapies. The compound's unique structural features and promising biological activities make it a compelling subject for ongoing investigation in the chemical biology and pharmaceutical sciences.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.